Cas no 16635-95-3 (1,2-Diphenylethylenediamine)

• Product Name: 1,2-Diphenylethylenediamine
• CAS No: 16635-95-3
• MF: C₁₄H₁₆N₂
• MW: 212.2902
• MDL: MFCD00709169
• CID: 50484
• PubChem ID: 87568943
• Update Time: 2025-09-20

1,2-Diphenylethylenediamine Chemical and Physical Properties

Names and Identifiers

• (±)-1,2-Diphenylethylenediamine
• 1,2-Diphenylethylenediamine
• TRANS-1,1'-(1,2-ETHENEDIYL)BIS(BENZENE)
• 1,2-diphenylethane-1,2-diamine
• (1R,2R)-1,2-diphenylethane-1,2-diamine
• (+/-)-1,2-Diphenylethylenediamine
• (+ -)-1,2-DIPHENYLETHYLENEDIAMINE
• (1R,2R)-rel-1,2-Diphenylethane-1,2-diamine
• (1R,2R)-(+)-1,2-diphenylethylendiamine
• (1R,2R)-(+)-1,2-diphenylethylenediamine
• (1R,2S)-1,2-diamino-1,2-diphenylethane
• (1R,2S)-1,2-diphenyl-ethane-1,2-diamine
• (1S,2S)-(-)-1,2-diphenylethylendiamine
• (R,S)-1,2-diphenyl-1,2-ethanodiamine
• BIBENZAL
• Bibenzil
• meso-(1R,2S)-1,2-diphenylethylenediamine
• STILBENE, TRANS-
• STILBENE, trans-(RG)
• TRANS-1,2-DIPHENYLETHYLENE
• TRANS-A B-DIPHENYLETHYLENE
• TRANS-BIBENZYLIDENE
• TRANS-TOLUYLENE
• (±)-1,2-Diamino-1,2-diphenylethane
• 1,2-diphenylethylene
• trans-stilbene
• 1,2-Diphenyl-1,2-ethanediamine
• 1,2-Ethanediamine, 1,2-diphenyl-
• PONXTPCRRASWKW-UHFFFAOYSA-N
• meso-1,2-diphenylethane-1,2-diamine
• Oprea1_080851
• 1,2-Diamino-1,2-diphenylethane
• (1r,2r)-(+)-1,2-diphenyl-1,2-ethanediamine
• ghl.PD_Mitscher_leg0.530
• ETH083
• 1,2-Diphenyl-ethane-1,2-diamine
• SB76790
• SCHEMBL239938
• 16635-95-3
• NSC-167312
• SY008864
• (1R,2R)-(+)-1,2-Diphenyl-1,2-ethanediamine; (1R,2R)-(+)-1,2-Diamino-1,2-diphenylethane
• AS-38662
• NSC167312
• SY037487
• NSC-167211
• DB-363069
• 5700-60-7
• NSC167211
• NS00124437
• (2-amino-1,2-diphenyl-ethyl)-amine
• ( inverted exclamation markA)-1,2-Diphenylethylenediamine
• CS-0156540
• 1,2-Ethanediamine, 1,2-diphenyl-, (R*,S*)-
• NSC180201
• (+/-)-1,2-Diphenyl-1,2-ethanediamine
• D2519
• AKOS009157101
• (1S,2S)-(-)-1,2-Diphenyl-1,2-ethanedi-amine
• (1S,2S)-(-)-1,2-Diphenyl-1,2-ethanediamine
• A845209
• NSC 167312
• (+/-)-1,2-Diamino-1,2-diphenylethane
• (1R,2R)-(+)-1,2-Diphenyl-1,2-ethanediamine ; (1R,2R)-(+)-1,2-Diamino-1,2-diphenylethane
• MFCD00709169
• AC-12229
• EN300-37510
• SY008863
• 1,2-Diphenyl-1,2-ethanediamine #

• MDL： MFCD00709169
• Inchi： 1S/C14H16N2/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13-14H,15-16H2
• InChI Key： PONXTPCRRASWKW-UHFFFAOYSA-N
• SMILES： N([H])([H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])[H]

Computed Properties

• Exact Mass: 212.13148
• Monoisotopic Mass: 212.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: Colorless or yellowish crystal. It can volatilize with water vapor
• Density: 0.97 g/mL at 25 °C(lit.)
• Melting Point: 78.0 to 83.0 deg-C
• Boiling Point: 305-307 °C744 mm Hg(lit.)
• Flash Point: No data available
• Refractive Index: 1.619
• PSA: 52.04
• LogP: 3.78700
• Solubility: It is easily soluble in benzene \ ether, 90 parts of cold ethanol, 13 parts of boiling ethanol, and almost insoluble in water
• Vapor Pressure: No data available
• Specific Rotation: 104 o (C=1.1, MEOH 25 oC)

1,2-Diphenylethylenediamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P264,P280,P302+P350,P305+P351+P338,P332+P313,P337+P313,P362
• Hazardous Material transportation number：UN 2735
• WGK Germany：2
• Hazard Category Code： R22:Harmful if swallowed. R36: eye irritation. R51/53: for aquatic organismsToxic,May cause long-term adverse effects on the aquatic environment.
• Safety Instruction： S26: in case of contact with eyes,Immediately flush with plenty of water and send to the doctor for treatment. S61: avoid emissions to the environment.Refer to special instructions / Safety data sheet. S36/37:Wear appropriate protective clothing and gloves.
• RTECS：WJ4926500
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：26-36/37-61
• Storage Condition：0-10°C

Related Categories

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